2,6-Dimethyl-4-tritylphenylamine

• Molecular Formula: C27H25N
• Molecular Weight: 363.504
• IUPAC Name: 2,6-dimethyl-4-tritylaniline
• InChI: InChI=1S/C27H25N/c1-20-18-25(19-21(2)26(20)28)27(22-12-6-3-7-13-22,23-14-8-4-9-15-23)24-16-10-5-11-17-24/h3-19H,28H2,1-2H3
• InChI Key: VAQFNRVHQJXLHR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1N)C)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

2,6-Dimethyl-4-tritylphenylamine is an aromatic amine derivative characterized by a central phenyl ring substituted with two methyl groups at the 2- and 6-positions and a trityl (triphenylmethyl) group at the 4-position.

Comparison with Similar Compounds

Structural and Functional Group Analysis

A structurally related compound, (S)-(+)-(2,6-Dimethyl-3,5-dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine (CAS 122333-57-8), shares the 2,6-dimethylphenylamine backbone but incorporates a complex heterocyclic system (phosphacycloheptadinaphthalene) with oxygen and phosphorus substituents . Key differences include:

Feature	2,6-Dimethyl-4-tritylphenylamine	(S)-(+)-Phosphacyclohepta Derivative
Core Structure	Phenyl ring with trityl group	Fused bicyclic system (naphthalene + phosphacycloheptane)
Functional Groups	Amine, methyl, trityl	Amine, methyl, dioxa, phospha
Steric Environment	High steric hindrance (trityl)	Moderate steric bulk (fused rings)
Heteroatoms	None	Phosphorus, oxygen

Reactivity and Stability

• The trityl group in this compound likely enhances stability against oxidation due to steric protection of the amine group. In contrast, the phosphacyclohepta derivative’s phosphorus atom may confer unique reactivity, such as ligand behavior in coordination chemistry .

Research Findings and Limitations

• The provided evidence lacks direct data on this compound, necessitating extrapolation from structural analogs. The phosphacyclohepta derivative’s safety protocols and heteroatom-driven reactivity offer indirect insights .